Cas no 27245-43-8 (Pyrazinecarboxylic acid, 3-amino-6-chloro-5-(dimethylamino)-)

• Product Name: Pyrazinecarboxylic acid, 3-amino-6-chloro-5-(dimethylamino)-
• CAS No: 27245-43-8
• MF: C₇H₉ClN₄O₂
• MW: 216.62495970726
• CID: 1429196
• PubChem ID: 12319179
• Update Time: 2025-04-20

Pyrazinecarboxylic acid, 3-amino-6-chloro-5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 3-amino-6-chloro-5-(dimethylamino)-
• 3-amino-6-chloro-5-dimethylamino-pyrazine-2-carboxylic acid
• 3-amino-6-chloro-5-(dimethylamino)pyrazine-2-carboxylic acid
• XPFTZOWAUUTRLY-UHFFFAOYSA-N
• SCHEMBL3864469
• DA-07441
• 27245-43-8

• Inchi： 1S/C7H9ClN4O2/c1-12(2)6-4(8)10-3(7(13)14)5(9)11-6/h1-2H3,(H2,9,11)(H,13,14)
• InChI Key： XPFTZOWAUUTRLY-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C(=O)O)N=1)N)N(C)C

Computed Properties

• Exact Mass: 216.04157
• Monoisotopic Mass: 216.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 92.34